
In-Depth Technical Guide to γ-Decalactone-d7:
Chemical Properties and Synthesis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Gamma-decalactone-d7

Cat. No.: B12373647 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

synthesis of the deuterated stable isotope, γ-decalactone-d7. This document is intended to

serve as a valuable resource for researchers and professionals in the fields of chemistry,

pharmacology, and drug development who utilize isotopically labeled compounds for a variety

of applications, including metabolic studies, pharmacokinetic analysis, and as internal

standards in quantitative assays.

Chemical Properties
γ-Decalactone-d7 is the deuterated form of γ-decalactone, a naturally occurring flavor and

fragrance compound known for its characteristic fruity, peach-like aroma. The incorporation of

seven deuterium atoms into the molecule increases its molecular weight, making it

distinguishable from its non-deuterated counterpart by mass spectrometry. This property is

fundamental to its application as an internal standard.

Quantitative Data Summary
The key chemical and physical properties of γ-decalactone-d7 and its non-deuterated analog

are summarized in the table below for easy comparison.
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Property γ-Decalactone-d7
γ-Decalactone (Non-
deuterated)

Molecular Formula C₁₀H₁₁D₇O₂[1] C₁₀H₁₈O₂[2]

Molecular Weight 177.296 g/mol 170.25 g/mol [2]

CAS Number 1104979-33-0[3] 706-14-9[2]

Appearance -
Colorless to pale yellow

liquid[2]

Purity ≥ 95%[1] ≥ 98%

Boiling Point - 281 °C[2]

Density - 0.952 - 0.957 g/mL at 20°C[4]

Refractive Index - 1.4470 - 1.4510 at 20°C[4]

Note: Experimental physical properties for γ-decalactone-d7 are not readily available in the

public domain and are expected to be very similar to the non-deuterated form.

Spectral Data
While specific spectral data for γ-decalactone-d7 is not widely published, the following

represents the expected and known spectral characteristics for the non-deuterated form, which

are crucial for its identification and characterization.

Mass Spectrometry (MS): The mass spectrum of γ-decalactone shows a characteristic

fragmentation pattern. The deuterated form, γ-decalactone-d7, would be expected to show a

molecular ion peak at m/z 177, with a fragmentation pattern reflecting the presence of seven

deuterium atoms. The most abundant fragment ion for the non-deuterated form is typically

observed at m/z 85.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum of γ-decalactone exhibits signals corresponding to the

protons in the lactone ring and the hexyl side chain. In the spectrum of γ-decalactone-d7,
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a significant reduction in the intensity of signals corresponding to the positions of

deuteration would be observed.

¹³C NMR: The carbon-13 NMR spectrum provides information on the carbon skeleton of

the molecule. The chemical shifts for γ-decalactone are well-documented.[1] The spectrum

of the deuterated analogue would show characteristic splitting patterns for carbons

bearing deuterium atoms.

Synthesis of γ-Decalactone
The synthesis of γ-decalactone, particularly the naturally occurring (R)-enantiomer, is of

significant industrial interest. The primary and most established method for its production is

through the biotransformation of ricinoleic acid, a major component of castor oil.

Biotechnological Synthesis of (R)-γ-Decalactone
The biotechnological route offers a regio- and stereoselective method to produce the desired

(R)-γ-decalactone. This process is typically carried out using various yeast species, with

Yarrowia lipolytica being one of the most effective microorganisms for this transformation.[5]

The overall pathway involves two main stages:

Hydrolysis of Castor Oil: The triglycerides in castor oil are first hydrolyzed to release

ricinoleic acid.

β-Oxidation and Lactonization: The released ricinoleic acid undergoes a series of β-oxidation

cycles within the yeast cells. This process shortens the fatty acid chain to a 10-carbon

intermediate, 4-hydroxydecanoic acid. This intermediate then undergoes spontaneous or

acid-catalyzed intramolecular cyclization (lactonization) to form γ-decalactone.[2]
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Experimental Protocol: Biotechnological Production of (R)-γ-Decalactone

This protocol is a generalized representation based on common practices in the field.

Microorganism and Culture Preparation:

Inoculate a suitable yeast strain, such as Yarrowia lipolytica, into a sterile growth medium.

Incubate the culture under appropriate conditions of temperature and agitation to achieve

a desired cell density.
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Biotransformation:

Introduce castor oil or ricinoleic acid into the yeast culture.

Continue the incubation, monitoring key parameters such as pH, dissolved oxygen, and

substrate consumption.

The biotransformation process can take several days.

Extraction and Lactonization:

After the desired incubation period, acidify the culture medium to facilitate the lactonization

of the 4-hydroxydecanoic acid intermediate.

Extract the γ-decalactone from the culture broth using a suitable organic solvent.

Purification:

Purify the extracted γ-decalactone using techniques such as distillation or chromatography

to obtain a product of high purity.

Synthesis of γ-Decalactone-d7
While a specific, detailed experimental protocol for the synthesis of γ-decalactone-d7 is not

readily available in peer-reviewed literature, general strategies for the deuteration of γ-lactones

can be adapted. The synthesis would likely involve the preparation of a deuterated precursor

followed by cyclization.

Two plausible synthetic approaches are outlined below, based on established methods for

deuterating similar molecules.

Approach 1: Deuteration via a Deuterated Precursor
This approach would involve the synthesis of deuterated 4-hydroxydecanoic acid, which can

then be cyclized to form γ-decalactone-d7. The deuteration of the precursor could be achieved

through various methods, including catalytic H-D exchange reactions.
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Approach 2: Biotransformation of a Deuterated
Substrate
A chemoenzymatic approach could involve the biotransformation of a deuterated precursor,

such as deuterated ricinoleic acid. This would leverage the stereoselectivity of the yeast's

enzymatic machinery to produce (R)-γ-decalactone-d7.
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Applications in Research and Development
The primary application of γ-decalactone-d7 is as an internal standard for the quantification of

γ-decalactone in various matrices, including food, beverages, and biological samples. Its use in

isotope dilution mass spectrometry allows for accurate and precise measurements by

correcting for sample loss during preparation and variations in instrument response.

In drug development, deuterated compounds are increasingly used to study the

pharmacokinetics and metabolism of drug candidates. The "kinetic isotope effect" can

sometimes lead to altered metabolic profiles for deuterated drugs, potentially improving their

therapeutic properties. While γ-decalactone itself is not a therapeutic drug, the study of its
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deuterated form can provide valuable insights into the metabolism of lactone-containing

molecules.

Conclusion
γ-Decalactone-d7 is a valuable tool for researchers and scientists requiring a stable,

isotopically labeled internal standard for the accurate quantification of γ-decalactone. While

detailed synthetic protocols for this specific deuterated compound are not widely published,

established methods for the deuteration of related molecules and the well-understood

biosynthesis of its non-deuterated counterpart provide clear pathways for its production. As the

demand for isotopically labeled compounds in research and development continues to grow,

the availability and comprehensive characterization of molecules like γ-decalactone-d7 will be

of increasing importance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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